Cas no 74232-27-2 (N,N-Didodecyl-N-methyldodecan-1-aminium acetate)

• Product Name: N,N-Didodecyl-N-methyldodecan-1-aminium acetate
• CAS No: 74232-27-2
• MF: C₃₉H₈₁NO₂
• MW: 596.065953016281
• CID: 2800811
• Update Time: 2023-08-07

N,N-Didodecyl-N-methyldodecan-1-aminium acetate Chemical and Physical Properties

Names and Identifiers

• tridodecylmethylammonium acetate
• N,N-Didodecyl-N-methyldodecan-1-aminium acetate

• Inchi： 1S/C37H78N.C2H4O2/c1-5-8-11-14-17-20-23-26-29-32-35-38(4,36-33-30-27-24-21-18-15-12-9-6-2)37-34-31-28-25-22-19-16-13-10-7-3;1-2(3)4/h5-37H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： UTKBUYKFXPGCLL-UHFFFAOYSA-M
• SMILES： [O-]C(C)=O.[N+](C)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 33
• Complexity: 383
• Topological Polar Surface Area: 40.1